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Compound of Interest

Compound Name: 5'-Demethylaquillochin

Cat. No.: B7982125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is based on currently available scientific literature. Information

regarding the toxicological profile of 5'-Demethylaquillochin is extremely limited. This

document summarizes the available information and highlights the significant gaps in current

knowledge.

Introduction
5'-Demethylaquillochin is a naturally occurring alkaloid compound. It has been identified as a

constituent of plants belonging to the Aquilaria species, which are native to Southeast Asia and

are known for producing agarwood. Traditional medicine has utilized various parts of these

plants for a range of ailments. The primary interest in 5'-Demethylaquillochin from a

pharmacological perspective appears to be its potential antimicrobial properties. It is suggested

that its mechanism of action involves the disruption of microbial cell wall synthesis and possible

inhibition of enzymes crucial for microbial replication[1].

Quantitative Toxicological Data
A comprehensive search of scientific databases and literature reveals a significant lack of

quantitative toxicological data for 5'-Demethylaquillochin. As of the latest available

information, specific values for key toxicological endpoints have not been published.

Table 1: Summary of Quantitative Toxicological Data for 5'-Demethylaquillochin
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Parameter Value
Species/Cell
Line

Route of
Administration

Source

LD50 (Median

Lethal Dose)
Not Available - - -

IC50 (Half

Maximal

Inhibitory

Concentration)

Not Available - - -

NOAEL (No-

Observed-

Adverse-Effect

Level)

Not Available - - -

LOAEL (Lowest-

Observed-

Adverse-Effect

Level)

Not Available - - -

The absence of this fundamental data severely limits any assessment of the compound's

toxicity and potential therapeutic window.

Toxicological Studies on Related Substances
While no specific studies on 5'-Demethylaquillochin were found, some research has been

conducted on crude extracts from Aquilaria species, which may contain a mixture of

compounds including 5'-Demethylaquillochin. It is crucial to note that these findings cannot

be directly extrapolated to the purified compound.

One study investigating the acute and sub-acute oral toxicity of an aqueous extract of Aquilaria

malaccensis leaves in mice found no mortality at a dose of 2000 mg/kg, suggesting low acute

toxicity for this particular extract[1]. Another study on the leaf extracts of several Aquilaria

species, including A. crassna, A. malaccensis, and A. sinensis, evaluated their effects on

human peripheral blood mononuclear cells (PBMCs). The methanol extract of A. malaccensis

was found to have a cytotoxic effect, with an IC50 of 24.5 mg/mL, and was classified as slightly

hazardous[2]. This study also indicated a genotoxic effect for this extract[2].
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These studies on crude extracts provide a preliminary and very general indication of the

potential biological effects of compounds from Aquilaria species, but they do not offer a specific

toxicological profile for 5'-Demethylaquillochin.

Mechanism of Action and Signaling Pathways
The proposed antimicrobial mechanism of action for 5'-Demethylaquillochin involves

interference with microbial cell wall synthesis and potential enzyme inhibition[1]. However, the

specific enzymes targeted and the detailed molecular interactions have not been elucidated.

There is no information available in the current literature regarding the effects of 5'-
Demethylaquillochin on any mammalian signaling pathways.

Due to the lack of data on signaling pathway interactions, no diagrams can be generated at this

time.

Experimental Protocols
Detailed experimental protocols for toxicological assays specifically investigating 5'-
Demethylaquillochin are not available in the published literature.

Conclusion and Future Directions
The toxicological profile of 5'-Demethylaquillochin remains largely uncharacterized. The

current body of scientific literature lacks fundamental data on its acute and chronic toxicity,

cytotoxicity against various cell lines, and its mechanism of action in mammalian systems.

While its potential as an antimicrobial agent is noted, a thorough toxicological evaluation is a

prerequisite for any further development.

Future research should prioritize:

In vitro cytotoxicity screening: Determining the IC50 values of 5'-Demethylaquillochin
against a panel of human cell lines to assess its general cytotoxicity and potential for

selective activity.

Acute and sub-chronic in vivo toxicity studies: Establishing the LD50, NOAEL, and LOAEL in

animal models to understand its systemic toxicity.
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Mechanism of action studies: Investigating the specific molecular targets and signaling

pathways affected by 5'-Demethylaquillochin in both microbial and mammalian cells.

Genotoxicity and mutagenicity assays: Evaluating the potential for DNA damage and

mutagenesis.

Without these critical studies, a comprehensive understanding of the toxicological profile of 5'-
Demethylaquillochin cannot be achieved, and its potential as a therapeutic agent cannot be

safely evaluated. Researchers and drug development professionals are advised to proceed

with caution and to conduct thorough preclinical safety assessments before considering this

compound for any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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